Cas no 1804393-63-2 (3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine)
3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C7HBrF4N2O/c8-5-4(1-13)14-2-3(9)6(5)15-7(10,11)12/h2H
- InChI Key: FDRDNNBFAYYBQR-UHFFFAOYSA-N
- SMILES: BrC1C(C#N)=NC=C(C=1OC(F)(F)F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 276
- XLogP3: 2.9
- Topological Polar Surface Area: 45.9
3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026004413-500mg |
3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine |
1804393-63-2 | 97% | 500mg |
$1,048.60 | 2022-04-02 | |
| Alichem | A026004413-1g |
3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine |
1804393-63-2 | 97% | 1g |
$1,831.20 | 2022-04-02 |
3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
Additional information on 3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine
3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1804393-63-2): A Versatile Intermediate in Modern Pharmaceutical Synthesis
3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine, identified by its CAS number 1804393-63-2, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic aromatic molecule features a pyridine core adorned with multiple functional groups, including a bromo substituent, a cyano group, a fluoro atom, and a trifluoromethoxy moiety. These structural elements endow the compound with unique chemical properties and reactivity patterns, making it a valuable intermediate in the synthesis of various biologically active molecules.
The utility of 3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine stems from its ability to participate in diverse chemical transformations. The bromo group, for instance, serves as a versatile handle for cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, enabling the development of novel pharmaceutical agents. Similarly, the cyano group can undergo nucleophilic addition or reduction reactions, further expanding its synthetic utility.
The presence of the fluoro and trifluoromethoxy substituents adds another layer of complexity to the compound's reactivity. Fluorine atoms are known for their ability to modulate metabolic stability, lipophilicity, and binding affinity of drug candidates. The trifluoromethoxy group, on the other hand, is often incorporated into pharmaceuticals to enhance bioavailability and metabolic resistance. These features make 3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine an attractive building block for medicinal chemists seeking to develop next-generation therapeutics.
In recent years, there has been growing interest in leveraging computational methods to optimize the synthesis and applications of such heterocyclic compounds. Advanced computational techniques, including molecular modeling and density functional theory (DFT), have enabled researchers to predict the reactivity and stability of intermediates like 3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine. These tools help in designing efficient synthetic routes and predicting potential side reactions, thereby accelerating the drug discovery process.
The integration of machine learning algorithms has further enhanced the capabilities of computational chemistry. By analyzing vast datasets of chemical reactions and molecular properties, machine learning models can identify patterns that guide the design of novel synthetic strategies. For instance, these models can suggest optimal reaction conditions for coupling reactions involving 3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine, thereby improving yield and purity. This interdisciplinary approach underscores the importance of combining experimental expertise with cutting-edge computational tools.
Several recent studies have highlighted the role of fluorinated pyridines in drug development. A notable example is their application in antiviral and anticancer therapies. The electron-withdrawing nature of fluorine atoms can enhance binding interactions between drug molecules and biological targets. Additionally, fluorinated pyridines have been shown to improve pharmacokinetic profiles by increasing lipophilicity while maintaining metabolic stability. These findings underscore the significance of compounds like 3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine in addressing unmet medical needs.
The synthesis of complex pharmaceuticals often requires multi-step organic transformations. In this context, 3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine serves as a crucial intermediate that connects different functional groups into a unified molecular framework. Its structural features allow for sequential modifications that can be tailored to specific pharmacological requirements. This flexibility makes it an indispensable tool in the arsenal of synthetic organic chemists working on drug development.
The demand for high-quality intermediates like 3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine continues to grow as pharmaceutical companies strive to develop innovative therapeutics. The compound's multifunctionality and compatibility with various synthetic methodologies ensure its continued relevance in academic research and industrial applications. As new methodologies emerge, it is likely that this compound will find even broader utility in constructing novel bioactive molecules.
In conclusion, 3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine (CAS No. 1804393-63-2) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity patterns make it an invaluable asset for medicinal chemists seeking to develop next-generation therapeutics. By leveraging advanced computational tools and innovative synthetic strategies, researchers can fully harness the potential of this compound to address pressing medical challenges.
1804393-63-2 (3-Bromo-2-cyano-5-fluoro-4-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)